molecular formula C17H18N2O B7506333 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone

1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone

Cat. No. B7506333
M. Wt: 266.34 g/mol
InChI Key: MRFQCYHAAVZDJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone is a chemical compound that has been the subject of extensive scientific research. This compound has been found to have potential applications in various fields, including pharmaceuticals, materials science, and organic chemistry. In

Mechanism of Action

The mechanism of action of 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone is not fully understood. However, it has been proposed that this compound exerts its cytotoxic effects on cancer cells by inducing apoptosis, a process of programmed cell death. It has also been suggested that this compound may inhibit the growth of cancer cells by interfering with their cell cycle.
Biochemical and Physiological Effects:
1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and interfering with their cell cycle. In vivo studies have shown that this compound can inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone in lab experiments is its versatility. This compound can be used in various fields, such as pharmaceuticals, materials science, and organic chemistry. Another advantage is its cytotoxic effects on cancer cells, which make it a potential anticancer agent.
One of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with. Another limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone. One direction is to further explore its potential as an anticancer agent. This compound can be further studied for its mechanism of action and its efficacy in animal models.
Another direction is to explore its potential as a building block for the synthesis of novel materials. This compound can be used to synthesize various functional materials, such as fluorescent dyes and metal-organic frameworks.
Finally, this compound can be further studied for its potential as a ligand in catalytic reactions. It can be used to develop new and efficient catalytic systems for various organic transformations.

Synthesis Methods

The synthesis method of 1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone involves the reaction of 2-acetyl-3,4-dihydro-1-naphthaldehyde and 2-methylphenylhydrazine in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or methanol. The product is then purified by recrystallization or chromatography.

Scientific Research Applications

1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone has been found to have potential applications in various scientific research fields. In the field of pharmaceuticals, this compound has been studied for its potential as an anticancer agent. It has been found to have cytotoxic effects on various cancer cell lines, including breast cancer, colon cancer, and lung cancer.
In the field of materials science, this compound has been studied for its potential as a building block for the synthesis of novel materials. It has been found to be a versatile building block that can be used to synthesize various functional materials, such as fluorescent dyes and metal-organic frameworks.
In organic chemistry, this compound has been studied for its potential as a ligand in catalytic reactions. It has been found to be an effective ligand for various metal catalysts, such as palladium and copper catalysts.

properties

IUPAC Name

1-(3,4-dihydro-2H-1,5-naphthyridin-1-yl)-2-(2-methylphenyl)ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O/c1-13-6-2-3-7-14(13)12-17(20)19-11-5-8-15-16(19)9-4-10-18-15/h2-4,6-7,9-10H,5,8,11-12H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRFQCYHAAVZDJZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CC(=O)N2CCCC3=C2C=CC=N3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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